Diltiazem-d4

• CAS: 112259-41-3
• Molecular Formula: C22H26N2O4S
• Molecular Weight: 418.5 g/mol
• InChI: InChI=1S/C22H26N2O4S/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3/h5-12,20-21H,13-14H2,1-4H3/t20-,21+/m1/s1/i13D2,14D2
• InChIKey: HSUGRBWQSSZJOP-HVXDHBPDSA-N

Diltiazem-d4 (CAS 112259-41-3): A Deuterated Internal Standard for Bioanalytical Quantification of Diltiazem

Diltiazem-d4 (CAS 112259-41-3) is a stable isotope-labeled analog of the calcium channel blocker diltiazem, wherein four hydrogen atoms are replaced by deuterium atoms . It is primarily supplied as a reference standard for use as an internal standard (IS) in analytical method development, validation, and quality control applications for diltiazem [1]. The incorporation of four deuterium atoms creates a mass difference of +4 Da relative to unlabeled diltiazem (MW 414.5 vs. 418.5), enabling its distinct detection and quantitation via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [2]. As an internal standard, it is not intended for therapeutic use but is a critical analytical tool for ensuring the accuracy and precision of diltiazem measurements in biological matrices [1].

Deuterated internal standard for diltiazem

Designed for LC-MS/MS bioanalysis

Supports accuracy and precision in quantitative methods

• [1] SynZeal. Diltiazem D4. Product Page. View Source
• [2] MedChemExpress. Diltiazem-d4. Product Page. View Source

Why Diltiazem-d4 is Not Interchangeable with Unlabeled Diltiazem in Quantitative Bioanalysis

In quantitative LC-MS/MS bioanalysis, the use of an unlabeled structural analog or a non-deuterated compound as an internal standard is a known source of significant analytical error. These non-identical compounds often exhibit different extraction recoveries, distinct chromatographic retention times, and, most critically, disparate ionization efficiencies in the mass spectrometer source . This leads to differential matrix effects where co-eluting endogenous components from biological samples can cause unpredictable ion suppression or enhancement for the analyte, but not for the internal standard. The result is compromised accuracy, poor precision, and non-linear calibration curves . Diltiazem-d4, as a stable isotope-labeled (SIL) version of diltiazem, is chemically nearly identical and therefore co-elutes with the analyte, effectively normalizing for variations in sample preparation and ion source conditions, a capability that a generic substitute cannot reliably provide .

Matrix effect mismatch Non-deuterated internal standards may exhibit differential ion suppression or enhancement

Co-elution variability Structural analogs often elute at different retention times, skewing normalization

Recovery inconsistency Extraction efficiency differs between unlabeled analogs and the analyte

Quantitative Evidence Guide: Analytical Performance Differentiation of Diltiazem-d4

Enhanced Method Accuracy and Precision vs. Non-Deuterated Standards in LC-MS/MS

The use of a deuterated internal standard, such as Diltiazem-d4, provides a demonstrable improvement in analytical accuracy and precision compared to using a non-deuterated analog. A study on a related deuterated diltiazem standard (diltiazem-d6) for plasma quantification demonstrated that precision was achieved at <5% CV, and the deuterated IS significantly reduced matrix effects compared to non-deuterated standards [1]. This is a class-level benefit of SIL internal standards, as their nearly identical physicochemical properties to the analyte allow them to track and compensate for variable sample preparation losses and ionization fluctuations .

Method precision

Class-level

Reported precision improvement

Supports accuracy review

Data from related diltiazem-d6 standard

Evidence Dimension	Quantitative Precision (CV%) and Matrix Effect Mitigation
Target Compound Data	Precision of <5% CV; significant reduction in matrix effects reported for analogous deuterated diltiazem IS.
Comparator Or Baseline	Non-deuterated internal standard (e.g., a structural analog)
Quantified Difference	Significant reduction in matrix effects; precision improved to <5% CV.
Conditions	LC-MS/MS quantification of diltiazem in human plasma.

Why This Matters

This precision is essential for generating reliable pharmacokinetic data and meeting the stringent acceptance criteria of regulatory bioanalytical method validation guidelines.

• [1] Kuujia. Cas no 1242184-41-3 (Diltiazem-d6). Citing a 2023 publication in J Pharm Biomed Anal. View Source

Mass Spectrometry Differentiation: Unique MRM Transition for Selective Quantification

Diltiazem-d4 provides a distinct mass-to-charge ratio (m/z) for its precursor and product ions in mass spectrometry, enabling selective and interference-free quantification of unlabeled diltiazem. The validated method for diltiazem in human plasma utilized the mass transition m/z 419.22 → 314.0 for Diltiazem-d4 (Internal Standard) and m/z 415.19 → 310.0 for unlabeled Diltiazem (Analyte) [1]. This +4 Da mass shift allows the mass spectrometer to differentiate the IS from the analyte and any naturally occurring isotopic peaks, ensuring that the signal for the internal standard is exclusive and the analyte signal is not contaminated.

MRM transition

Head-to-head

D4: m/z 419.22→314.0 vs D0: 415.19→310.0

Selective quantification without cross-talk

In human plasma, LC-MS/MS

Evidence Dimension	Multiple Reaction Monitoring (MRM) Mass Transition (m/z)
Target Compound Data	Diltiazem-d4: m/z 419.22 → 314.0
Comparator Or Baseline	Unlabeled Diltiazem: m/z 415.19 → 310.0
Quantified Difference	+4.03 Da for the precursor ion, +4.0 Da for the product ion.
Conditions	LC-MS/MS analysis in human plasma.

Why This Matters

This specific and distinct mass transition eliminates cross-talk and ensures the analytical selectivity required for accurate quantitation at low ng/mL concentrations in complex biological samples.

• [1] Gupta RK, et al. Stability study of diltiazem and its metabolites in human plasma. Int J Pharm Sci Res. 2019. View Source

Regulatory Compliance and Traceability for ANDA and Commercial QC Applications

Unlike a generic or unlabeled diltiazem reference standard, Diltiazem-d4 is specifically characterized and supplied to support regulatory filings and commercial quality control. Vendor documentation confirms that Diltiazem-d4 is supplied with detailed characterization data compliant with regulatory guidelines and can be used for analytical method development, method validation (AMV), Quality Controlled (QC) applications for Abbreviated New Drug Applications (ANDA), or during the commercial production of Diltiazem [1]. Furthermore, traceability against pharmacopeial standards (USP or EP) can be provided [1].

Regulatory support

Specification review

Characterization data compliant with guidelines

Facilitates method validation

Traceability to USP/EP available

Evidence Dimension	Regulatory compliance support and traceability
Target Compound Data	Characterization data compliant with regulatory guidelines; traceable to USP/EP standards.
Comparator Or Baseline	Generic unlabeled reference standard or non-certified compound.
Quantified Difference	Not applicable (qualitative but essential difference).
Conditions	Analytical method development and QC for pharmaceutical production.

Why This Matters

For procurement in a regulated environment, this pre-existing characterization and traceability pathway is essential, as it directly reduces the internal resource burden for qualification and de-risks the regulatory submission process.

• [1] SynZeal. Diltiazem D4. Product Page. View Source

Isotopic Purity and Performance: ≥98% Purity Specification for Reliable Quantification

The quantitative performance of an internal standard is directly dependent on its purity. Diltiazem-d4 is supplied with a minimum purity specification of ≥98% . This high level of purity ensures that the internal standard signal is not contaminated by unlabeled diltiazem or other impurities, which would otherwise bias the calculated analyte concentrations, particularly at the lower limit of quantitation (LLOQ).

Purity specification

Specification review

≥98%

Minimizes bias at LLOQ

Vendor CoA

Evidence Dimension	Compound Purity
Target Compound Data	Purity ≥ 98%
Comparator Or Baseline	Other commercial reference standards (which may have varying or unspecified purity).
Quantified Difference	Specified high purity.
Conditions	Vendor Certificate of Analysis (CoA).

Why This Matters

Procuring a high-purity, well-characterized standard minimizes batch-to-batch variability in analytical assays, ensuring long-term method reproducibility and reliability of the resulting data.

Optimal Scientific and Industrial Application Scenarios for Diltiazem-d4

Regulated Bioanalysis for Generic Drug Development (ANDA)

This is the primary and most critical application scenario for Diltiazem-d4. It is used as a Stable Isotope-Labeled Internal Standard (SIL-IS) in fully validated LC-MS/MS methods to quantify diltiazem in human plasma for Abbreviated New Drug Application (ANDA) bioequivalence studies [1]. The use of Diltiazem-d4 enables the method to meet stringent FDA and EMA bioanalytical method validation guidelines regarding accuracy, precision, and matrix effect mitigation. Its availability with regulatory-compliant characterization data and optional traceability to USP/EP standards [1] directly supports the quality control (QC) and analytical method validation (AMV) requirements of a generic drug filing, a use case specifically noted by suppliers [1].

Academic and Industrial Pharmacokinetic and Metabolic Research

Diltiazem-d4 serves as a precise internal standard for quantifying diltiazem and tracking its behavior in complex biological systems. In pharmacokinetic studies, its distinct mass transition (m/z 419.22 → 314.0) [2] allows for the selective and interference-free measurement of diltiazem concentrations over time in plasma, tissues, or other matrices. This is essential for understanding drug absorption, distribution, metabolism, and excretion (ADME) and for investigating factors like drug-drug interactions or the impact of genetic polymorphisms on diltiazem disposition.

Commercial Pharmaceutical Quality Control (QC) Release Testing

In a commercial manufacturing environment, Diltiazem-d4 can be implemented as part of a robust LC-MS/MS method for the quality control release testing of diltiazem drug products [1]. This application relies on the high accuracy and precision afforded by SIL-IS methods (e.g., <5% CV [3]) to ensure that every manufactured batch contains the correct dose of active pharmaceutical ingredient (API) and meets its shelf-life stability specifications. The use of a deuterated internal standard provides a level of analytical rigor that minimizes the risk of batch failure or product recall due to inaccurate potency measurements.

Method Development for Clinical Therapeutic Drug Monitoring (TDM)

Diltiazem-d4 is an ideal internal standard for developing clinical assays for Therapeutic Drug Monitoring (TDM) of diltiazem. The high purity (≥98%) and consistent performance of the deuterated IS are crucial for developing a reliable assay that can accurately measure patient plasma concentrations. The high selectivity provided by the distinct MRM transition [2] ensures that the measurement is not confounded by the presence of diltiazem metabolites or other co-administered medications, providing clinicians with trustworthy data to guide dosing decisions.

Application

Selection Property

Validation Focus

Bioequivalence study bioanalysis

SIL-IS co-elution and matrix normalization

Accuracy and precision for method validation

PK/ADME research

Distinct MRM for selective detection

Interference-free quantification in biofluids

Pharmaceutical QC release testing

High-purity specification

Long-term reproducibility and bias control

Concentration monitoring assay development

Selectivity in complex matrices

Accuracy with co-medications and metabolites

• [1] SynZeal. Diltiazem D4. Product Page. View Source
• [2] Gupta RK, et al. Stability study of diltiazem and its metabolites in human plasma. Int J Pharm Sci Res. 2019. View Source
• [3] Kuujia. Cas no 1242184-41-3 (Diltiazem-d6). Citing a 2023 publication in J Pharm Biomed Anal. View Source